1-(4-Methoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one

• IUPAC Name: 1-(4-methoxyphenyl)-2-(3-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C12H11N3O4/c1-19-10-4-2-9(3-5-10)11(16)8-14-7-6-12(13-14)15(17)18/h2-7H,8H2,1H3
• InChI Key: DAYJLSURLKUINE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C=CC(=N2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O4
• Molecular Weight: 261.23 g/mol

Description

1-(4-Methoxyphenyl)-2-(3-nitro-1H-pyrazol-1-yl)ethan-1-one (MNP) is a chemical compound that has become increasingly popular in scientific research due to its unique properties and potential applications. MNP is a small organic molecule composed of a phenyl ring with a methoxy substituent, a nitro group, and a pyrazole ring. It has been studied for its ability to act as an inhibitor of various enzymes, its potential as a therapeutic agent, and its ability to modulate cell signaling pathways.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Fedotov, Hotsulia, and Panasenko (2022) focused on synthesizing pyrazole and 1,2,4-triazole derivatives, noting their strategic role in medicine due to the significant pharmacological potential of these heterocycles. The research aimed at obtaining compounds with potential biological activities, including antifungal properties, by exploring the synthesis and properties of related compounds Fedotov, Hotsulia, & Panasenko, 2022.

• Zheng, Wang, Fan, and Zheng (2013) reported the synthesis of protonated pyrazole-based ionic salts, demonstrating the influence of anions on the organized assemblies of these compounds. Their work contributes to understanding the structural properties of pyrazole derivatives Zheng, Wang, Fan, & Zheng, 2013.

• Research by Ding, Cheng, Yang, Song, and Tang (2011) explored the reactivity of bis(pyrazol-1-yl)methanes functionalized by 2-methoxyphenyl groups with W(CO)5THF, shedding light on the complex interactions and potential applications in organometallic chemistry Ding, Cheng, Yang, Song, & Tang, 2011.

Structural Analysis and Applications

• Kumarasinghe, Hruby, and Nichol (2009) detailed the synthesis and structural analysis of pyrazol-3-yl propionic acid derivatives, emphasizing the importance of X-ray crystallography in determining the regioisomer structures. Their research contributes to the field of crystallography and molecular design Kumarasinghe, Hruby, & Nichol, 2009.

• Delgado, Liew, Jamalis, Cisterna, Cárdenas, and Brito (2020) synthesized a pyrazoline compound and conducted Hirshfeld surface analysis to investigate intermolecular interactions, providing insights into the structural characteristics and potential applications in materials science Delgado, Liew, Jamalis, Cisterna, Cárdenas, & Brito, 2020.